Cas no 1785233-72-8 (4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 1785233-72-8
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5253644
• Update Time: 2025-10-29

4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H7BrN2O/c1-9-3-4(7)5(8)2-6(9)10/h2-3H,8H2,1H3
• InChI Key： STZOKHLMHZXBIK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(N(C)C=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3

Additional information on 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one

4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 1785233-72-8): A Comprehensive Overview

4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 1785233-72-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a brominated dihydropyridinone derivative, features a unique molecular structure combining amino, bromo, and methyl functional groups, making it a versatile intermediate for various synthetic applications.

The chemical properties of 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one include a molecular weight of 205.04 g/mol and a purity typically exceeding 98%. Its solubility profile varies depending on the solvent, with moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, leveraging the bromo group for further functionalization.

In the pharmaceutical industry, this compound serves as a key building block for drug discovery. Its structural motif is found in molecules targeting kinase inhibition and anti-inflammatory pathways, aligning with current trends in precision medicine. Recent studies highlight its potential in developing small-molecule therapeutics for chronic diseases, a topic frequently searched in academic and industrial databases.

Beyond pharmaceuticals, 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one finds applications in agrochemical research, particularly in designing novel pesticides and herbicides. The compound’s ability to modulate biological pathways makes it valuable for crop protection solutions, addressing global concerns about food security and sustainable agriculture—a hot topic in 2024.

The synthesis of 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, including bromination and cyclization. Advanced techniques like microwave-assisted synthesis are now being explored to improve yield and reduce reaction times, reflecting the industry’s shift toward green chemistry practices.

Market demand for high-purity brominated heterocycles like this compound is rising, driven by increased R&D investments in life sciences. Suppliers often provide it in gram to kilogram scales, with strict quality control to meet regulatory standards. Analytical methods such as HPLC and NMR are routinely used for characterization, ensuring batch-to-batch consistency.

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Safety data for 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one emphasizes standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, its material safety data sheet (MSDS) should always be consulted prior to handling.

In summary, 4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one represents a critical tool in modern chemical research, bridging gaps between academia and industrial applications. Its adaptability in drug design and agrochemical innovation positions it as a compound of enduring relevance, particularly as the scientific community prioritizes structure-activity relationship (SAR) studies and fragment-based drug discovery.